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An In-depth Technical Guide to Vat Brown 3 (CAS No. 131-92-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vat Brown 3, with CAS Registry Number 131-92-0, is a synthetic anthraquinone-based vat dye.
[1][2] This document provides a comprehensive technical overview of its chemical and physical
properties, synthesis methodologies, applications, and safety data. While primarily utilized in
the textile industry for its robust dyeing characteristics on cellulosic fibers, its properties are of
interest to researchers in materials science and industrial chemistry.[3][4][5] All quantitative
data are summarized in structured tables, and key processes are visualized using DOT
language diagrams. It should be noted that while this guide is thorough, detailed spectral
analyses (NMR, IR, Mass Spectrometry) and specific biological pathway interactions are not
extensively available in public literature, reflecting its primary industrial application rather than a
role in drug development.

Chemical and Physical Properties

Vat Brown 3, also known as C.l. Vat Brown 3 and Indanthren Brown R, is a complex polycyclic
aromatic compound.[6][7] Its chemical structure is based on an anthraquinone carbazole
derivative.[8] It is characterized as an odorless, dark brown powder that is insoluble in water
and ethanol.[3][6][7][9] It exhibits slight solubility in organic solvents like xylene, particularly
when heated.[4][6][7][10] A notable characteristic is its color change in different chemical
environments: it turns dark wine red in concentrated sulfuric acid, reddish-brown in an alkaline
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solution of sodium hydrosulfite (its leuco form), and yellowish-brown in an acidic reducing

solution.[1][4][6][7]

Table 1: General and Chemical Properties of Vat Brown 3

Property Value Source(s)

CAS Number 131-92-0 (1314161171 1][12]

C.I. Number 69015 [1][6][12]

Molecular Formula Ca2H23N306 (1141611211131

Molecular Weight 665.65 g/mol [1][6][11][13]

Appearance Odorless, brown to dark brown O]
powder

InChi Key AAKMSGQPNUGLAZ- (B[]
UHFFFAOYSA-N

Table 2: Physical and Predicted Properties of Vat Brown 3

Property Value Source(s)

Melting Point 180°C (356°F) (decomposes) [3][11]

Boiling Point 685.54°C (rough estimate) [11][14]

Density 1.537 g/cm3 (estimate) [11][14]

Water Solubility Insoluble (8.337 mg/L at 20°C)  [4][6][7][9][14]

pKa 11.26 + 0.20 (Predicted) [14]

LogP 7.52250 [11]

Synthesis Methodologies

The synthesis of Vat Brown 3 is a multi-step process involving condensation and cyclization

reactions. The literature describes two primary manufacturing routes.
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Route 1: Condensation and Cyclization This common method involves the condensation of N-
(5-chloro-9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide with N-(4-amino-9,10-dioxo-9,10-
dihydroanthracen-1-yl)benzamide.[1][3][7] The reaction is typically carried out in the presence
of a copper catalyst.[1][3][7] The resulting intermediate is then cyclized using concentrated
sulfuric acid to yield the final Vat Brown 3 molecule.[1][3][7]

Route 2: Ring Closure An alternative synthesis involves the ring closure of 4,5'-
Bisbenzoylamino-1,1'-dianthrimide-2,2'carbazole. This intramolecular reaction is also achieved
by treatment with concentrated sulfuric acid.[3][7][14]

A patent (CN104448889A) details a specific preparation method that involves:

Synthesizing 1-benzoylamino-4-bromo anthraquinone from 1l-aminoanthraquinone.

Acylating 1,5-diamino-anthraquinone to form a mono-acylate.

Condensing the two intermediates in a nitrobenzene solvent to produce an imine.

Performing a ring-closure reaction in concentrated sulfuric acid, followed by oxidation with
sodium chlorate to purify the final product.[8]

Route 1: Condensation Route 2: Ring Closure

N-(5-chloro-9,10-diox0-9,10- N-(4-amino-9,10-diox0-9,10-
dihydroanthracen-1-yl)benzamide dihydroanthracen-1-yl)benzamide

4,5'-Bisbenzoylamino-
1,1'-dianthrimide-2,2'carbazole

+|Cu Catalyst + H2S0a (Ring Closure)

Condensation Intermediate

+ H2S0a4 (Cyclization)

+ Cu Catalyst

Vat Brown 3
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Caption: Synthesis pathways for Vat Brown 3.

Mechanism of Action as a Vat Dye

Vat Brown 3 functions as a vat dye, a class of water-insoluble dyes applied to cellulosic fibers
like cotton in a soluble, reduced "leuco” form. The process is a reduction-oxidation cycle.

» Vatting (Reduction): The insoluble Vat Brown 3 powder is reduced in a heated alkaline bath,
typically using sodium hydrosulfite (NazS20a4). This chemical reaction converts the carbonyl
groups of the dye into hydroxyl groups, rendering the molecule water-soluble. The resulting
solution is known as the leuco form, which is reddish-brown for Vat Brown 3.[4][6][15]

o Absorption: The cellulosic fiber (e.g., cotton) is immersed in the leuco dye solution. The
soluble leuco form has a high affinity for the fiber and penetrates its structure.[3][15]

o Oxidation: After absorption, the fiber is removed from the bath and exposed to air or an
oxidizing agent (e.g., hydrogen peroxide). This oxidizes the leuco dye back to its original
insoluble pigment form, trapping it firmly within the fiber matrix. This final step develops the
characteristic brown color and ensures high fastness properties.

Vat Brown 3
(Insoluble Pigment)

Reduction
(+ NaOH, Na2S204)

Leuco Form
(Soluble Dye)

Fiber Saturation

Oxidation
(Air or H202)

Dyed Fiber

(Insoluble Pigment Trapped)
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Caption: The vat dyeing process workflow.

Experimental Protocols & Applications

Vat Brown 3 is primarily used for dyeing cotton, viscose, wool, and their blends.[3][5][15] It is

also suitable for various printing techniques, including direct, resist, and discharge printing.[1]
[3][6] When processed into an organic pigment, it is used in industrial paints and for coloring

plastics due to its excellent light resistance and heat stability.[3][4][6]

Representative Dyeing Protocol (Jig Dyeing)

This protocol is a synthesized representation of methods described in the literature.

Bath Preparation: Prepare a dyebath with the required amount of water. Add a dispersing
agent and the Vat Brown 3 powder.

» Vatting: Heat the bath. Add sodium hydroxide (NaOH) and the reducing agent, sodium
hydrosulfite (Na2S204). The optimal reduction temperature should not exceed 50°C.[3][15]

e Reduction Time: Allow 10-15 minutes for the complete conversion of the pigment to its
soluble leuco form.[15]

» Dyeing: Immerse the cotton material in the leuco dye bath. The leuco form exhibits good
affinity and levelness on cotton fibers.[3][15] For viscose fibers, the temperature may need to
be raised slightly.[3][15] For polyester/cotton blends, a thermosol process may be required.

[3][4]

o Oxidation: After dyeing, the material is rinsed and treated with an oxidizing agent or exposed
to air to convert the dye back to its insoluble form.

e Soaping: The dyed material is washed with soap at a high temperature to remove any loose
surface dye and to stabilize the final shade.

Table 3: Fastness Properties of Vat Brown 3
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Rating (ISO/AATCC

Fasthess Test Source(s)

Standards)
) 6-7 to 7-8 (depending on

Light (Xenon Test) [1][6][12]
depth)

Washing / Soping 4t05 [1][12][15]

Rubbing (Dry) 4t05 [12][15]

Rubbing (Wet) 3to4 [12]

Perspiration 4t05 [12][15]

Ironing 4t05 [1][15]

Chlorine Bleach 4t05 [1][15]

Oxygen Bleach 4t05 [1][15]

A significant drawback of Vat Brown 3 is that it is a light-brittle dye, meaning fabrics dyed with it
can experience fiber damage and reduced tensile strength upon prolonged exposure to
sunlight.[1][3][6]

Safety and Toxicology

Vat Brown 3 is considered stable under normal conditions but is incompatible with strong
oxidizing and reducing agents.[3][7][9][14] As a powder, it can cause irritation to the eyes, skin,
and respiratory tract.[13] Ingestion is harmful and may lead to gastrointestinal discomfort.[13]

Handling Precautions:

Use in a well-ventilated area or under a chemical fume hood.[13]

Minimize dust generation.[13]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a respirator.[13]

Store in a cool, dry place in tightly sealed containers.[15]
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Table 4: Toxicological Data for Vat Brown 3

Route of . Dose |

Test Type Species . Source(s)
Exposure Duration

LD50 Oral Rat >6 g/kg [11]

LD50 Intraperitoneal Rat 1410 mg/kg [11]

Mutagenicity data has been reported, but the compound is not listed as a carcinogen by
ACGIH, IARC, NIOSH, NTP, or OSHA.[13]

Conclusion

Vat Brown 3 (CAS 131-92-0) is a well-characterized industrial vat dye with significant
applications in the textile and pigment industries. Its strengths lie in its excellent fastness
properties, making it suitable for durable goods. However, its potential to cause photo-
degradation of cellulosic fibers is a notable limitation. For researchers, its synthesis involves
classic organic reactions of condensation and cyclization. While extensive data on its industrial
application exists, there is a clear lack of information regarding its interaction with biological
systems, and as such, it is not a candidate for drug development based on current knowledge.
Further research could focus on quantifying its spectral properties and exploring modifications
to mitigate its photo-brittling effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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